2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-pyridinylmethyl)benzamide
Overview
Description
2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-pyridinylmethyl)benzamide, also known as BMS-911543, is a small molecule inhibitor that has been extensively studied for its potential use in treating various diseases. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively investigated.
Mechanism of Action
2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-pyridinylmethyl)benzamide acts as a potent inhibitor of several key signaling pathways involved in disease progression. Specifically, this compound has been shown to inhibit the activity of IKKβ, a key enzyme involved in the NF-κB signaling pathway. Additionally, this compound has been shown to inhibit the activity of STAT3, a transcription factor that plays a critical role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory and anti-cancer effects in preclinical studies. Specifically, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the proliferation and survival of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-pyridinylmethyl)benzamide in lab experiments is its potent inhibitory effects on key signaling pathways involved in disease progression. Additionally, this compound has been shown to have good pharmacokinetic properties and is well-tolerated in animal models. However, one limitation of using this compound in lab experiments is its relatively high cost, which may limit its use in some research settings.
Future Directions
There are several potential future directions for research on 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-pyridinylmethyl)benzamide. One area of interest is the development of more potent and selective inhibitors of IKKβ and STAT3, which could lead to improved therapeutic outcomes in diseases such as cancer and inflammation. Additionally, further studies are needed to better understand the pharmacokinetic and pharmacodynamic properties of this compound, as well as its potential use in combination with other drugs or therapies. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.
Scientific Research Applications
2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-pyridinylmethyl)benzamide has been studied for its potential use in treating various diseases, including cancer, inflammation, and autoimmune disorders. Preclinical studies have shown that this compound has potent inhibitory effects on several key signaling pathways involved in these diseases, including the NF-κB and STAT3 pathways.
properties
IUPAC Name |
2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-(pyridin-4-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N3O4S/c1-34-23-11-13-24(14-12-23)35(32,33)30(20-22-7-3-2-4-8-22)26-10-6-5-9-25(26)27(31)29-19-21-15-17-28-18-16-21/h2-18H,19-20H2,1H3,(H,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUYIMJWZSHXSRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3C(=O)NCC4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.